Cas no 2639455-56-2 (tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate)
tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27784107
- 2639455-56-2
- tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate
- tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate
-
- Inchi: 1S/C15H25NO2/c1-14(2,3)18-13(17)15(4,5)10-8-11-6-7-12(9-10)16-11/h8,11-12,16H,6-7,9H2,1-5H3
- InChI Key: HXCDRBVGRNIQDM-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C(C)(C)C1=CC2CCC(C1)N2)=O
Computed Properties
- Exact Mass: 251.188529040g/mol
- Monoisotopic Mass: 251.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.3Ų
tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27784107-1g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 1g |
$1272.0 | 2023-09-09 | ||
| Enamine | EN300-27784107-5g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 5g |
$3687.0 | 2023-09-09 | ||
| Enamine | EN300-27784107-10g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 10g |
$5467.0 | 2023-09-09 | ||
| Enamine | EN300-27784107-0.05g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 95.0% | 0.05g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-27784107-0.1g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 95.0% | 0.1g |
$1119.0 | 2025-03-19 | |
| Enamine | EN300-27784107-0.25g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 95.0% | 0.25g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-27784107-0.5g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 95.0% | 0.5g |
$1221.0 | 2025-03-19 | |
| Enamine | EN300-27784107-1.0g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-27784107-2.5g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-27784107-5.0g |
tert-butyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoate |
2639455-56-2 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 |
tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate
Introduction to Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate (CAS No: 2639455-56-2)
Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate, identified by its Chemical Abstracts Service (CAS) number 2639455-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex bicyclic structure, which includes an azabicyclo framework fused with an enone moiety. The presence of both nitrogen and oxygen heteroatoms in its molecular architecture imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.
The structural motif of 8-azabicyclo3.2.1oct-2-en within the compound is particularly noteworthy, as it mimics certain natural product scaffolds known for their biological activity. This bicyclic system is often employed in drug design due to its rigid conformation, which can facilitate specific interactions with biological targets. In particular, the azabicyclo portion can serve as a scaffold for mimicking transition-state analogs or binding pockets in enzymes and receptors, a strategy widely used in the development of enzyme inhibitors and receptor modulators.
Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate features a tert-butyl ester group at the terminal position of the molecule, which not only influences its solubility and stability but also provides a handle for further chemical modifications. The ester functionality is a common pharmacophore in drug molecules, often used to enhance metabolic stability while maintaining bioactivity. Additionally, the methylpropanoate moiety contributes to the overall hydrophobicity of the compound, which can be advantageous for membrane permeability and oral bioavailability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the potential biological activities of such complex molecules. The three-dimensional structure of Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate has been computationally analyzed to predict its binding affinity to various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a potential lead compound for therapeutic intervention.
In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its interaction with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation and pain signaling. Preliminary results indicate that Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate may inhibit the activity of these enzymes through mechanisms that involve its bicyclic core interacting with the active sites of these enzymes.
The synthesis of this compound represents a significant achievement in organic chemistry, particularly in the construction of azabicycloalkenes with functionalized side chains. The synthetic route involves multi-step reactions, including cyclization and esterification processes, which require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules with greater efficiency and scalability, opening up new avenues for drug discovery.
The potential therapeutic applications of Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate are still under investigation, but preliminary findings suggest its utility in developing novel therapeutics for conditions such as inflammation, pain management, and possibly even neurodegenerative diseases where enzyme inhibition plays a critical role. As research progresses, further optimization of this compound may lead to the identification of more potent and selective derivatives with improved pharmacokinetic properties.
The role of computational tools in predicting and validating the biological activity of Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate cannot be overstated. Molecular docking simulations have been used to model interactions between this compound and target proteins, providing insights into its binding mode and potential side effects. These computational studies are complemented by experimental validations, which include enzyme inhibition assays and cell-based assays to assess broader biological effects.
The development of new pharmaceuticals often involves iterative cycles of synthesis, testing, and optimization—a process that can take several years from initial discovery to market approval. However, the rapid advancements in chemical biology and high-throughput screening techniques are accelerating this process by enabling faster identification of promising candidates like Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate.
In conclusion,Tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-y}l)-methylpropanoate (CAS No: 263945556-52) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique chemical features make it a valuable tool for researchers exploring new therapeutic strategies, particularly those involving enzyme inhibition or receptor modulation. As further research unfolds, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing next-generation pharmaceuticals.
2639455-56-2 (tert-butyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}-2-methylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)